Cas no 5445-66-9 ( )

• Product name: &nbsp
• CAS No: 5445-66-9
• MF: C₁₄H₂₀O₂
• MW: 220.3074
• CID: 941370
• PubChem ID: 228928

  Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2-(2-phenylethyl)-1,3-dioxane
• AC1L5GL9
• AC1Q706R
• AG-J-54523
• AR-1G5926
• CTK5A1103
• NSC22111
• NSC-22111
• SureCN7254749
• DTXSID80281613
• SCHEMBL7254749
• 5445-66-9
• 5,5-dimethyl-2-phenethyl-1,3-dioxane
• DS-005609
•  

• Inchi： InChI=1S/C14H20O2/c1-14(2)10-15-13(16-11-14)9-8-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
• InChI Key： NONXMMADFDZEHG-UHFFFAOYSA-N
• SMILES： CC1(COC(OC1)CCC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.487
• PSA: 18.46
• LogP: 3.01830